Cas no 1014026-08-4 (1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea)

• Product Name: 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea
• CAS No: 1014026-08-4
• MF: C₂₃H₂₃N₇O₂
• MW: 429.474423646927
• CID: 6174774
• PubChem ID: 16802101
• Update Time: 2025-07-01

1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea
• 1-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-3-(3-methoxyphenyl)urea
• AKOS024639035
• VU0490742-1
• 1014026-08-4
• 1-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-3-(3-methoxyphenyl)urea
• F2320-0408

• Inchi： 1S/C23H23N7O2/c1-15-13-16(2)30(29-15)22-12-11-21(27-28-22)24-17-7-9-18(10-8-17)25-23(31)26-19-5-4-6-20(14-19)32-3/h4-14H,1-3H3,(H,24,27)(H2,25,26,31)
• InChI Key： FEVHHZSOPYOMHO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(NC1C=CC(=CC=1)NC1=CC=C(N=N1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 429.19132300g/mol
• Monoisotopic Mass: 429.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea

Introduction to 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea and Its Significance in Modern Chemical Biology

The compound with the CAS number 1014026-08-4, specifically named as 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

At the core of this compound's structure lies a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of a 3,5-dimethyl-substituted pyrazole enhances the stability and reactivity of the molecule, making it an attractive scaffold for further derivatization and functionalization. This particular substitution pattern is often employed to modulate electronic properties and improve pharmacokinetic profiles, thereby increasing the likelihood of successful drug development.

The urea component in the molecular structure serves as a key pharmacophore, contributing to hydrogen bonding interactions with biological targets. The urea group is particularly important in drug design due to its ability to form stable hydrogen bonds with polar residues in proteins, which can be exploited to enhance binding affinity and selectivity. In this compound, the urea group is linked to a phenyl ring, further diversifying its interaction potential with biological targets.

The phenyl ring itself is a ubiquitous structural motif in pharmaceuticals, known for its ability to engage in π-stacking interactions and hydrophobic effects. When combined with other functional groups such as amines or ureas, phenyl rings can significantly influence the molecule's solubility, bioavailability, and metabolic stability. In 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea, the phenyl ring is substituted with an amine group that further extends the molecule's interaction capabilities.

The pyridazine moiety is another critical component of this compound, contributing to its overall pharmacological profile. Pyridazines are nitrogen-containing heterocycles that are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding. The specific substitution pattern on the pyridazine ring in this compound—linked to a dimethyl-substituted pyrazole—suggests a deliberate design strategy aimed at optimizing biological activity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and potential biological targets. Studies using these techniques have revealed that the urea and amine functionalities are key players in mediating binding interactions with proteins involved in various cellular pathways. These findings have opened up new avenues for exploring the therapeutic potential of this molecule.

In particular, research has highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and metabolic syndromes. By targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), this compound may offer a novel approach to modulate inflammatory responses and alleviate associated symptoms.

Furthermore, preliminary studies have suggested that 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea exhibits inhibitory activity against certain kinases implicated in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By inhibiting specific kinases, this compound could potentially disrupt aberrant signaling networks and impede cancer cell growth.

The presence of a methoxy group on one of the phenyl rings adds another layer of complexity to the molecule's pharmacological properties. Methoxy groups are commonly found in natural products and pharmaceuticals due to their ability to influence metabolic stability and binding affinity. In this context, the methoxy group may enhance the compound's solubility and improve its bioavailability upon administration.

From a synthetic chemistry perspective, 1-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-(3-methoxyphenyl)urea exemplifies the sophistication achieved in modern drug discovery through multi-step organic synthesis. The integration of various heterocyclic systems into a single molecular framework requires meticulous planning and expertise in synthetic methodologies. Advances in catalytic processes and green chemistry have further enabled more efficient and sustainable synthesis routes for complex molecules like this one.

The growing interest in structure-based drug design has also spurred innovations in high-throughput screening (HTS) technologies. These platforms allow researchers to rapidly assess large libraries of compounds for their biological activity against predefined targets. The availability of automated screening systems has significantly accelerated the identification of lead compounds for further optimization.

As computational power continues to increase, so does our ability to predict how molecules will behave biologically before they are synthesized or tested experimentally. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide invaluable insights into protein-ligand interactions at an atomic level. These computational tools complement experimental approaches by providing hypotheses-driven strategies for designing more effective drugs.

The development of novel therapeutic agents remains one of humanity's most pressing challenges—particularly given rising healthcare costs worldwide coupled with emerging infectious diseases resistant conventional treatments.New chemical entities like CAS number 1014026-08-4, with their intricate structures designed through rational medicinal chemistry principles offer hope for addressing unmet medical needs through innovative solutions.